Cas no 1806516-57-3 (6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)

6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole is a heterocyclic compound featuring a benzoxazole core substituted with an aminomethyl group at the 6-position and a methylthio group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for further functionalization. The aminomethyl group offers a reactive site for derivatization, while the methylthio moiety enhances stability and modulates electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity, ensuring consistent performance in specialized chemical syntheses.
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole structure
1806516-57-3 structure
Product Name:6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
CAS No:1806516-57-3
MF:C9H10N2OS
MW:194.253500461578
CID:4818364
Update Time:2025-06-07

6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
    • Inchi: 1S/C9H10N2OS/c1-13-9-11-7-3-2-6(5-10)4-8(7)12-9/h2-4H,5,10H2,1H3
    • InChI Key: VZFYNWBLALJJKB-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC2C=CC(CN)=CC=2O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • XLogP3: 1.5
  • Topological Polar Surface Area: 77.4

6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081004582-250mg
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1806516-57-3 98%
250mg
$751.50 2022-03-31
Alichem
A081004582-500mg
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1806516-57-3 98%
500mg
$1,072.42 2022-03-31
Alichem
A081004582-1g
6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1806516-57-3 98%
1g
$1,898.67 2022-03-31
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